Cas no 1934954-65-0 (1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone
• CAS No: 1934954-65-0
• MF: C₆H₆F₃NO₂
• MW: 181.112552165985
• CID: 6082055
• PubChem ID: 129451793
• Update Time: 2025-07-02

1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• EN300-6478558
• 1-(3,4-dihydro-2H-1,4-oxazin-6-yl)-2,2,2-trifluoroethan-1-one
• 1934954-65-0
• 1-(5,6-DIHYDRO-4H-[1,4]OXAZIN-2-YL)-2,2,2-TRIFLUORO-ETHANONE
• 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone

• Inchi： 1S/C6H6F3NO2/c7-6(8,9)5(11)4-3-10-1-2-12-4/h3,10H,1-2H2
• InChI Key： OYXAXHCXIZXFGT-UHFFFAOYSA-N
• SMILES： FC(C(C1=CNCCO1)=O)(F)F

Computed Properties

• Exact Mass: 181.03506292g/mol
• Monoisotopic Mass: 181.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone

Professional Introduction to Compound with CAS No. 1934954-65-0 and Product Name: 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone

The compound identified by the CAS number 1934954-65-0 and the product name 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic ketones characterized by the presence of a trifluoromethyl group and an oxazine ring, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of oxazine derivatives in medicinal chemistry due to their unique structural properties that facilitate interactions with biological targets. The incorporation of a trifluoromethyl group in the molecular structure enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug development. This modification is particularly relevant in the context of modern pharmaceutical design, where optimizing pharmacokinetic profiles is crucial for improving drug efficacy and patient compliance.

The 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone molecule exhibits promising biological activity across multiple therapeutic areas. Preliminary in vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways. The oxazine core is known to exhibit binding affinity with proteins such as kinases and phosphodiesterases, which are key targets in oncology and neurodegenerative diseases. The presence of the trifluoromethyl group further modulates its interaction with these targets, potentially enhancing binding affinity and selectivity.

In the realm of oncology research, this compound has garnered attention for its ability to modulate signaling pathways associated with cancer cell proliferation and survival. The trifluoromethyl group, a common feature in many anticancer agents, contributes to improved bioavailability and resistance profiles. Additionally, the oxazine moiety has been shown to interfere with microtubule dynamics, making it a candidate for developing novel chemotherapeutic agents. Current research is focused on optimizing synthetic routes to produce scalable quantities of this compound for further preclinical evaluation.

The pharmacological profile of 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone also suggests potential applications in treating neurological disorders. Studies indicate that oxazine derivatives can cross the blood-brain barrier effectively, a critical requirement for therapeutics targeting central nervous system (CNS) diseases. The compound’s ability to interact with neurotransmitter receptors and ion channels positions it as a candidate for addressing conditions such as Alzheimer’s disease and Parkinson’s disease. Further investigation into its mechanism of action is underway to elucidate its potential as a neuroprotective agent.

From a synthetic chemistry perspective, the preparation of 1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone involves multi-step reactions that highlight advancements in fluorinated organic synthesis. The introduction of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and purity. Recent methodologies employing transition metal catalysis have improved the efficiency of these transformations, making it feasible to produce complex fluorinated heterocycles on a larger scale. This progress is particularly significant given the increasing demand for fluorinated compounds in pharmaceutical development.

The compound’s structural features also make it valuable for studying enzyme inhibition mechanisms. The oxazine ring provides a scaffold that can be modified to target specific enzymatic activities relevant to metabolic disorders and infectious diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in bacterial pathogenesis. By understanding how these modifications affect binding affinity and enzyme kinetics, researchers can design more effective inhibitors with reduced side effects.

Future directions in research include exploring the compound’s potential as a prodrug or scaffold for structure-based drug design. The versatility of its molecular framework allows for further derivatization to enhance specific pharmacological properties or improve solubility profiles. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications. The integration of computational modeling techniques will also aid in predicting biological activity and optimizing lead compounds derived from this scaffold.

In conclusion,1-(5,6-Dihydro-4H-[1,4]oxazin-2-YL)-2,2,2-trifluoro-ethanone (CAS No. 1934954-65-0) represents a promising entity in pharmaceutical research with significant implications for treating cancers and neurological disorders. Its unique structural features—particularly the combination of an oxazine ring and a trifluoromethyl group—endow it with diverse biological activities that warrant further exploration. As synthetic methodologies continue to evolve,this compound will serve as a valuable tool for developing next-generation therapeutics aimed at addressing unmet medical needs.